Cas no 1261942-68-0 (3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid)

• Product Name: 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid
• CAS No: 1261942-68-0
• MF: C₁₃H₉FO₄S
• MW: 280.271566152573
• MDL: MFCD18321589
• CID: 2765002
• PubChem ID: 53227456
• Update Time: 2025-06-10

3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321589
• DTXSID40690989
• 1261942-68-0
• 3-FLUORO-4-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]BENZOIC ACID
• 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%
• 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid

• MDL： MFCD18321589
• Inchi： 1S/C13H9FO4S/c1-18-13(17)11-5-8(6-19-11)9-3-2-7(12(15)16)4-10(9)14/h2-6H,1H3,(H,15,16)
• InChI Key： PGMWXPBEXZMGHF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 280.02055810Da
• Monoisotopic Mass: 280.02055810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid

Introduction to 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid (CAS No. 1261942-68-0)

3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1261942-68-0, represents a fusion of fluorinated aromatic rings and thiophene derivatives, making it a structurally intriguing molecule with potential applications in drug development. The presence of both a fluoro group and a carboxylated thiophene moiety enhances its versatility, enabling diverse chemical modifications and biological interactions.

The structural framework of 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid consists of a benzoic acid core substituted at the 4-position with a thiophene ring that is further functionalized at the 5-position with a methoxycarbonyl group. This arrangement not only imparts unique electronic properties but also opens up possibilities for its incorporation into various pharmacophores. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in biologically active molecules. Among these, thiophene derivatives have emerged as pivotal scaffolds in the development of pharmaceuticals targeting neurological disorders, cancer, and infectious diseases. The compound 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid exemplifies this trend, as its structural features align well with the requirements for molecules that can interact selectively with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carboxyl group at the 4-position of the benzoic acid moiety allows for further derivatization through esterification, amidation, or coupling reactions, while the methoxycarbonyl-substituted thiophene can serve as a versatile handle for Suzuki-Miyaura cross-coupling reactions. Such transformations are invaluable in constructing intricate molecular architectures essential for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid with remarkable accuracy. Molecular docking studies have suggested that this molecule may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Furthermore, its ability to modulate receptor binding affinities makes it a promising candidate for developing treatments against neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the fluoro group via halogen exchange reactions, followed by functionalization of the thiophene ring with a methoxycarbonyl group through esterification processes. These synthetic routes underscore the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

The pharmacological potential of 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid has been explored in several preclinical studies. Researchers have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation pathways. Additionally, preliminary data suggest that this compound may exhibit antioxidant properties, further enhancing its therapeutic relevance. These findings underscore the importance of heterocyclic compounds like 3-fluoro-thiophene-benzoic acid derivatives in addressing unmet medical needs.

In conclusion, 3-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yL]benzoic acid (CAS No. 1261942-68-0) stands out as a structurally versatile and pharmacologically promising compound. Its unique combination of fluorinated aromatic and thiophene moieties provides a rich foundation for further chemical exploration and biological evaluation. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play an increasingly significant role in the development of next-generation pharmaceuticals.